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Compound of Interest

Compound Name: Triethanolamine

Cat. No.: B10763040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethanolamine (TEA), a tertiary amine and triol with the CAS number 102-71-6, is a versatile

and widely utilized compound in a multitude of research and development settings. Its unique

physicochemical properties, including its basicity, hygroscopicity, and ability to act as a

surfactant and emulsifier, make it an indispensable tool in pharmaceutical formulation, drug

delivery, and various laboratory protocols. This technical guide provides an in-depth overview

of the core research applications of Triethanolamine, complete with quantitative data, detailed

experimental methodologies, and visualizations of key processes.

Physicochemical and Technical Data
A comprehensive understanding of Triethanolamine's properties is crucial for its effective

application in research. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of Triethanolamine
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Property Value Reference(s)

CAS Number 102-71-6 [1][2][3][4]

Molecular Formula N(CH₂CH₂OH)₃ [5]

Molecular Weight 149.19 g/mol [5][6][7]

Appearance
Colorless to pale yellow,

viscous liquid
[1][5][8]

Odor Mildly ammoniacal [1][5]

pKa (25 °C) 7.76 - 7.8 [6][7]

pH (15 g/L in H₂O, 20 °C) 10.5 [6]

Useful pH Buffering Range 7.3 - 8.3 [6]

Melting Point 21.6 °C (70.9 °F) [5]

Boiling Point
335.4 °C (635.7 °F) with

decomposition
[5]

Density (25 °C) 1.124 g/mL [5][7]

Solubility
Miscible with water, ethanol,

and acetone
[5]

Table 2: Performance Comparison of Analytical Methods for Triethanolamine Detection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/article/what-is-triethanolamine-used-for-in-pharmaceuticals-and-skin-care-products.htm
https://www.nbinno.com/article/other-organic-chemicals/triethanolamine-pharmaceuticals-essential-excipient-drug-delivery-yj
https://www.rockchemicalsinc.com/products/triethanolamine
https://www.dcfinechemicals.com/en/blog/triethanolamine-102-71-6-uses/
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/108372
https://www.bio-world.com/all-buffers-and-reagents-az/triethanolamine-buffer-02m-ph-70-p-42020328
https://www.chemicalbook.com/article/what-is-triethanolamine-used-for-in-pharmaceuticals-and-skin-care-products.htm
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.himedialabs.com/in/as117-triethanolamine-hi-ar.html
https://www.chemicalbook.com/article/what-is-triethanolamine-used-for-in-pharmaceuticals-and-skin-care-products.htm
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/108372
https://www.bio-world.com/all-buffers-and-reagents-az/triethanolamine-buffer-02m-ph-70-p-42020328
https://www.sigmaaldrich.com/JP/ja/product/mm/108372
https://www.sigmaaldrich.com/JP/ja/product/mm/108372
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.bio-world.com/all-buffers-and-reagents-az/triethanolamine-buffer-02m-ph-70-p-42020328
https://www.benchchem.com/pdf/Triethanolamine_chemical_properties_and_structure.pdf
https://www.benchchem.com/product/b10763040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Metric

LC-MS/MS
Method (New)

HPLC-ELSD
Method
(Established)

GC-FID
Method
(Established)

Reference(s)

Limit of Detection

(LOD)
0.49 ppb (ng/g) 2 mg/L (ppm)

10 µg per

sample
[9]

Limit of

Quantitation

(LOQ)

1.96 ppb (ng/g) Not Reported
42.0 µg (420

µg/m³)
[9][10]

Linearity

(Correlation

Coefficient)

> 0.99 0.9995 Not Reported [9]

Accuracy (%

Recovery)

92.92% -

101.15%

98.97% -

100.07%

95.7%

(extraction

efficiency)

[9][10]

Precision

(%RSD)
< 9.38% 0.8% - 1.81% Not Reported [9]

Core Research Applications and Experimental
Protocols
Triethanolamine's utility in research is broad, with key applications in pharmaceutical sciences

and nanotechnology.

Pharmaceutical Formulations: pH Adjustment and
Emulsification
Triethanolamine is extensively used as an excipient in pharmaceutical formulations,

particularly in topical preparations like creams, lotions, and ointments.[3][4] Its primary

functions are to act as a pH adjuster and an emulsifying agent.[2][3] By neutralizing fatty acids,

it forms triethanolamine soaps that are effective emulsifiers, creating stable oil-in-water

emulsions.[2] This ensures the uniform distribution of active pharmaceutical ingredients (APIs)

and can enhance their penetration into the skin.[1][2] Concentrations for emulsification are
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typically in the range of 2-4% v/v of triethanolamine, with a fatty acid concentration that is 2 to

5 times higher.[11]

This protocol describes the in-situ formation of an emulsifier to create a stable oil-in-water (o/w)

emulsion.

Oil Phase Preparation: In a suitable vessel, heat the oil-soluble components of the

formulation (e.g., stearic acid, cetyl alcohol, mineral oil) to 70-75°C until all components are

melted and the phase is uniform.

Aqueous Phase Preparation: In a separate vessel, heat the water-soluble components,

including Triethanolamine (2-4% v/v), to 70-75°C.

Emulsification: Slowly add the oil phase to the aqueous phase with continuous, high-shear

mixing. The Triethanolamine will react with the stearic acid to form triethanolamine
stearate, the emulsifying agent.

Homogenization: Continue mixing until a homogenous, stable emulsion is formed.

Cooling: Allow the emulsion to cool to room temperature with gentle stirring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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